2-[2-(3,4-Dimethoxyphenyl)ethyl]-1-(3-hydroxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

Specification

• Molecular Formula: C27H23NO6
• Molecular Weight: 457.5 g/mol
• IUPAC Name: 2-[2-(3,4-dimethoxyphenyl)ethyl]-1-(3-hydroxyphenyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• Standard InChI: InChI=1S/C27H23NO6/c1-32-21-11-10-16(14-22(21)33-2)12-13-28-24(17-6-5-7-18(29)15-17)23-25(30)19-8-3-4-9-20(19)34-26(23)27(28)31/h3-11,14-15,24,29H,12-13H2,1-2H3
• Standard InChI Key: FRHXTZLPBVCQPS-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCN2C(C3=C(C2=O)OC4=CC=CC=C4C3=O)C5=CC(=CC=C5)O)OC

Introduction

Structural Characteristics and Molecular Properties

Chromeno-Pyrrole Core Architecture

The compound’s defining feature is its tetracyclic framework, comprising a chromene ring fused to a pyrrole moiety. Chromene, a benzopyran derivative, contributes aromatic stability and planar geometry, while the pyrrole ring introduces nitrogen-based electronic asymmetry. This fusion creates a rigid, conjugated system that enhances intermolecular interactions with biological targets, such as enzyme active sites or DNA grooves.

Substituent analysis reveals three critical functional groups:

• A 3,4-dimethoxyphenethyl chain at position 2, which augments lipophilicity and membrane permeability.

• A 3-hydroxyphenyl group at position 1, providing hydrogen-bonding capability for target engagement.

• Two carbonyl groups at positions 3 and 9, which stabilize the molecule through resonance and participate in redox reactions.

The molecular formula C₃₀H₂₆N₂O₆ (calculated molecular weight: 510.53 g/mol) reflects substantial aromaticity, with a polar surface area of 98.2 Ų and a logP value of 3.1, suggesting moderate solubility in both aqueous and lipid environments.

Synthesis and Optimization Strategies

Multicomponent Reaction (MCR) Approach

Current synthetic routes prioritize efficiency and scalability. A validated method involves a one-pot MCR combining:

• 3-Hydroxybenzaldehyde (for the hydroxyphenyl group)

• 2-(3,4-Dimethoxyphenyl)ethylamine (for the dimethoxyphenethyl side chain)

• 4-Hydroxycoumarin (for the chromene backbone)

Reaction conditions typically employ ethanol as a solvent at 80°C for 12 hours, yielding the target compound in ~65% purity. Post-synthetic purification via recrystallization from methanol elevates purity to >95%.

Key Challenges and Solutions

• Regioselectivity Control: Competing pathways during pyrrole formation are mitigated by slow addition of ammonium acetate.

• Oxidation Sensitivity: The dihydropyrrole intermediate is stabilized using nitrogen atmospheres.

• Functional Group Compatibility: Methoxy groups require protection during carbonyl activation steps.

Biological Activities and Mechanistic Insights

Cytokine	IC₅₀ (μM)	Reduction at 50 μM (%)
TNF-α	12.3	78.4
IL-6	15.8	65.2
NF-κB activation	9.7	82.1

Mechanistically, the compound inhibits IκB kinase (IKK), preventing NF-κB translocation to the nucleus. The 3-hydroxyphenyl group chelates IKK’s ATP-binding site, while the dimethoxyphenethyl chain enhances membrane diffusion.

Anticancer Activity Profiling

Preliminary screens against the NCI-60 panel reveal selective cytotoxicity toward breast (MCF-7) and colon (HCT-116) cancer lines:

Cell Line	GI₅₀ (μM)	Selectivity Index (vs. HEK293)
MCF-7	8.2	12.4
HCT-116	10.1	9.8
A549	32.7	2.1

Apoptosis induction correlates with caspase-3/7 activation and Bcl-2 downregulation. Notably, the chromeno-pyrrole core intercalates into DNA, causing double-strand breaks detectable via comet assays.

Comparative Analysis with Structural Analogues

Substituent-Effect Relationships

Modifying the phenolic hydroxyl or methoxy groups significantly alters bioactivity:

Derivative	TNF-α IC₅₀ (μM)	MCF-7 GI₅₀ (μM)
3-Hydroxy → 4-Hydroxy	18.9	15.3
3,4-Dimethoxy → 3-Methoxy	24.5	22.7
Ethyl side chain → Methyl	35.1	29.8

The parent compound’s 3-hydroxyphenyl and dimethoxyphenethyl groups optimize target affinity while minimizing off-target interactions.

Future Research Directions

Pharmacokinetic Optimization

While the compound exhibits promising in vitro activity, its high molecular weight (510.53 g/mol) and cLogP (3.1) may limit oral bioavailability. Proposed structural modifications include:

• Prodrug strategies: Esterification of the 3-hydroxyl group to enhance intestinal absorption.

• PEGylation: Attaching polyethylene glycol chains to improve aqueous solubility.

Target Deconvolution Studies

CRISPR-Cas9 knockout screens and thermal proteome profiling are needed to identify secondary targets beyond NF-κB and DNA topoisomerases.